N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide

• IUPAC Name: N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide
• InChI: InChI=1S/C19H13ClN2O4/c20-14-8-11-18(26-16-4-2-1-3-5-16)17(12-14)21-19(23)13-6-9-15(10-7-13)22(24)25/h1-12H,(H,21,23)
• InChI Key: GHTGHSBNCIETTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H13ClN2O4
• Molecular Weight: 368.8 g/mol

Description

N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide, also known as Nitrofen, is an herbicide that was widely used in the 1970s and 1980s. It was primarily used to control weeds in rice paddies, but it was also used on other crops such as corn, soybeans, and wheat. However, due to its toxic effects on the environment and human health, Nitrofen has been banned in many countries.

Mechanism of Action

N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide works by inhibiting the enzyme protoporphyrinogen oxidase (PPO), which is involved in the synthesis of chlorophyll. This leads to the death of the plant by disrupting its ability to produce energy through photosynthesis.
Biochemical and physiological effects:
N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide has been found to have a variety of biochemical and physiological effects on organisms. In plants, it can cause chlorosis, stunted growth, and death. In animals, it can cause liver damage, kidney damage, and reproductive toxicity. In humans, it has been linked to cancer, birth defects, and developmental delays.

Advantages and Limitations for Lab Experiments

N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide has been used in laboratory experiments to study its effects on plants and animals. Its advantages include its ability to selectively target PPO, which makes it a useful tool for studying the role of this enzyme in plant physiology. However, its toxic effects on non-target organisms and the environment limit its use in laboratory experiments.

Future Directions

There are several future directions for research on N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide. One area of interest is the development of alternative herbicides that are less toxic to the environment and human health. Another area of interest is the study of the long-term effects of N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide on soil and water systems, as well as on non-target organisms. Additionally, more research is needed to understand the mechanisms underlying N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide's toxic effects on animals and humans.

Scientific Research Applications

N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide has been extensively studied for its effects on the environment and human health. Studies have shown that N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide can have long-lasting effects on soil and water systems, as well as on non-target organisms such as fish and aquatic invertebrates. In addition, N-(5-chloro-2-phenoxyphenyl)-4-nitrobenzamide has been found to be a potential carcinogen and teratogen, meaning it can cause cancer and birth defects.